Cas no 1353983-25-1 (N-cyclopropyl-1,2-benzothiazol-3-amine)

• Product Name: N-cyclopropyl-1,2-benzothiazol-3-amine
• CAS No: 1353983-25-1
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 2091508
• PubChem ID: 71304122
• Update Time: 2025-10-24

N-cyclopropyl-1,2-benzothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropylbenzo[d]isothiazol-3-amine
• N-cyclopropyl-1,2-benzothiazol-3-amine
• Benzo[d]isothiazol-3-yl-cyclopropyl-amine
• 1353983-25-1
• DB-264356
• AKOS021982115
• F1905-0181

• MDL： MFCD21099396
• Inchi： 1S/C10H10N2S/c1-2-4-9-8(3-1)10(12-13-9)11-7-5-6-7/h1-4,7H,5-6H2,(H,11,12)
• InChI Key： GGQVRYAPIVMHOO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)NC1CC1

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.2Ų

Additional information on N-cyclopropyl-1,2-benzothiazol-3-amine

Professional Introduction to N-cyclopropyl-1,2-benzothiazol-3-amine (CAS No. 1353983-25-1)

N-cyclopropyl-1,2-benzothiazol-3-amine, with the chemical identifier CAS No. 1353983-25-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The benzothiazole core, a well-known pharmacophore, is integrated with a cyclopropyl group and an amine functionality, which together contribute to its distinct chemical behavior and biological activity.

The compound's molecular structure, featuring a fused ring system consisting of a benzene ring and a thiazole ring, is reminiscent of many bioactive molecules. The presence of the cyclopropyl group introduces steric hindrance, which can influence both the compound's solubility and its interaction with biological targets. Additionally, the amine substituent at the 3-position of the benzothiazole ring provides a site for further functionalization, making it a versatile scaffold for drug design.

In recent years, N-cyclopropyl-1,2-benzothiazol-3-amine has been explored in various research contexts, particularly in the development of novel therapeutic agents. Its benzothiazole moiety is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl group further enhances these properties by modulating the compound's pharmacokinetic profile and improving its binding affinity to target proteins.

One of the most intriguing aspects of N-cyclopropyl-1,2-benzothiazol-3-amine is its potential as an intermediate in the synthesis of more complex pharmacological entities. Researchers have leveraged its structural features to develop derivatives with enhanced efficacy and reduced toxicity. For instance, modifications at the 5-position of the benzothiazole ring or variations in the cyclopropyl substituent have led to compounds with improved pharmacological profiles.

The compound's relevance extends beyond academic research; it has also been investigated in preclinical studies for its potential therapeutic applications. Specifically, N-cyclopropyl-1,2-benzothiazol-3-amine has shown promise in inhibiting certain enzymes involved in cancer progression. Its ability to interact with specific protein targets has been highlighted in several studies, where it demonstrated competitive binding to key enzymes implicated in cell proliferation and survival.

Advances in computational chemistry have further elucidated the mechanistic aspects of N-cyclopropyl-1,2-benzothiazol-3-amine's interactions with biological targets. Molecular docking studies have revealed that the compound's binding affinity is significantly influenced by the conformational flexibility of the cyclopropyl group and the hydrogen bonding capabilities of the amine moiety. These insights have guided rational drug design strategies aimed at optimizing potency and selectivity.

The synthesis of N-cyclopropyl-1,2-benzothiazol-3-amine involves multi-step organic reactions that highlight its synthetic versatility. Key synthetic pathways include cyclization reactions to form the benzothiazole core followed by functional group transformations to introduce the cyclopropyl and amine substituents. These synthetic strategies have been refined over time to achieve high yields and purity levels essential for pharmaceutical applications.

The compound's stability under various storage conditions has also been a subject of investigation. Studies have demonstrated that N-cyclopropyl-1,2-benzothiazol-3-amine maintains its structural integrity when stored under inert atmospheres at controlled temperatures. This stability is crucial for ensuring consistent quality throughout its intended use in research and development settings.

Future directions in N-cyclopropyl-1,2-benzothiazol-3-amine research include exploring its potential as a lead compound for drug development pipelines. By integrating structure-based drug design principles with high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced therapeutic potential. Additionally, investigating its interactions with complex biological systems will provide deeper insights into its mechanism of action and potential side effects.

The broader impact of N-cyclopropyl-1,2-benzothiazol-3-amine on pharmaceutical innovation cannot be overstated. Its unique structural features and demonstrated biological activities make it a valuable asset in medicinal chemistry. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.